Cas no 1404194-52-0 (1,4-Dimethyl-2-(trifluoromethoxy)benzene)

• Product Name: 1,4-Dimethyl-2-(trifluoromethoxy)benzene
• CAS No: 1404194-52-0
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 4698762
• Update Time: 2023-08-15

1,4-Dimethyl-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-2-(trifluoromethoxy)benzene
• 1,4-Dimethyl-2-(trifluoromethoxy)benzene

• Inchi： 1S/C9H9F3O/c1-6-3-4-7(2)8(5-6)13-9(10,11)12/h3-5H,1-2H3
• InChI Key： NHADAKHFDBNYAU-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2